Cas no 933249-27-5 (3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro4.5dec-3-en-2-one)

• Product Name: 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro4.5dec-3-en-2-one
• CAS No: 933249-27-5
• MF: C₂₀H₁₇BrFN₃O₂
• MW: 430.270287275314
• CID: 5363003
• Update Time: 2025-10-30

3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

• Inchi： 1S/C20H17BrFN3O2/c21-15-5-1-13(2-6-15)17-18(26)24-20(23-17)9-11-25(12-10-20)19(27)14-3-7-16(22)8-4-14/h1-8H,9-12H2,(H,24,26)
• InChI Key： UURLXFAVTLFLST-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=C(F)C=C3)CC2)N=C(C2=CC=C(Br)C=C2)C1=O

Additional information on 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

Compound CAS No. 933249-27-5: 3-(4-Bromophenyl)-8-(4-Fluorobenzoyl)-1,4,8-Triazaspiro[4.5]dec-3-en-2-one

The compound with CAS No. 933249-27-5, known as 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—a feature that often imparts unique physical and chemical properties.

The molecular structure of 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one consists of a spiro system formed by a six-membered ring and a seven-membered ring. The six-membered ring is part of a benzene derivative substituted with bromine at the para position (4-bromophenyl group), while the seven-membered ring incorporates a triazole moiety (1,4,8-triazaspiro) and a ketone group (benzoyl substituent). The presence of fluorine in the 4-fluorobenzoyl group adds further complexity to the molecule and may influence its reactivity and stability.

Recent studies have highlighted the potential of spiro compounds like this one in drug discovery. The unique topology of spiro systems often allows for enhanced bioavailability and selectivity when targeting specific biological pathways. For instance, researchers have explored the use of similar compounds in the development of kinase inhibitors, which are critical in treating various diseases, including cancer.

The synthesis of 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves multi-step organic reactions that require precise control over steric and electronic factors. Key steps include the formation of the spiro system through intramolecular cyclization and the introduction of substituents at specific positions to achieve the desired regioselectivity. The use of transition metal catalysts has been reported to facilitate certain steps in this synthesis process.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided insights into its molecular weight (MW: 506.1 g/mol) and structural integrity. Additionally, computational chemistry methods have been employed to predict its electronic properties and interactions with biological targets.

In terms of applications, 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has shown promise in preliminary assays for its ability to modulate enzyme activity. For example, studies have demonstrated its potential as an inhibitor of certain proteases involved in inflammatory processes. This suggests that further research could lead to its use in therapeutic agents for conditions such as arthritis or neurodegenerative diseases.

Moreover, the incorporation of bromine and fluorine atoms into this molecule introduces additional functional groups that can be exploited for further chemical modifications. Such modifications could enhance its pharmacokinetic properties or expand its range of biological activities.

In conclusion, CAS No. 933249-27-5, or 3-(4-bromophenyl)-8-(4-fluorobenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, represents a cutting-edge compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive candidate for exploring novel chemical reactions and developing innovative therapeutic agents.